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Compound of Interest

Compound Name: 3-Aminobutan-2-ol

Cat. No.: B1581441 Get Quote

An In-depth Technical Guide to the Safety, Handling, and GHS Information for 3-Aminobutan-
2-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and GHS information for 3-Aminobutan-
2-ol, a chemical intermediate with applications in organic synthesis and pharmaceutical

development. The following sections detail its hazardous properties, safe handling procedures,

and emergency response protocols to ensure the safety of laboratory and research personnel.

GHS Classification and Hazard Information
3-Aminobutan-2-ol is classified as a hazardous chemical under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards associated

with this compound are its flammability, corrosivity, and acute toxicity.[1][2][3]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[2][4]

Acute Toxicity, Oral 3 or 4
H301: Toxic if swallowed[1] /

H302: Harmful if swallowed[2]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[1][2][4]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[4]

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation[2][5]

GHS Label Elements:

Pictograms:

Flame (Flammable)

Corrosion

Skull and Crossbones or Exclamation Mark (Acute Toxicity)

Exclamation Mark (Irritant)[1][2][6]

Signal Word: Danger[1][2][3][4][6][7]

Hazard Statements: A combination of the statements listed in Table 1, depending on the

specific isomer and concentration.

Precautionary Statements: A comprehensive set of precautionary statements covering

prevention, response, storage, and disposal is required.[1][2][4][6][7][8]

Physical and Chemical Properties
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Understanding the physical and chemical properties of 3-Aminobutan-2-ol is crucial for its

safe handling and storage.

Table 2: Physical and Chemical Properties of 3-Aminobutan-2-ol

Property Value

Molecular Formula C₄H₁₁NO[1][2][6][9]

Molecular Weight 89.14 g/mol [1][2][9]

Appearance Colorless to yellow liquid[4][6]

Boiling Point Approximately 167.2°C at 760 mmHg[9]

Flash Point Approximately 54.9°C[9]

Density Approximately 0.923 g/cm³[9]

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling 3-Aminobutan-2-ol to
minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following are

general recommendations:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[3][7]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing to prevent skin contact.[3][4][8]

Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood. If

inhalation risk is high, a NIOSH/MSHA or European Standard EN 149 approved respirator

with an appropriate cartridge should be used.[3][7]

Handling Procedures
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Work in a well-ventilated area or a chemical fume hood.[3][4][8]

Avoid contact with skin, eyes, and clothing.[4][8]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4][8]

Use non-sparking tools and take precautionary measures against static discharge.[3][8]

Do not eat, drink, or smoke in areas where the chemical is handled.[8]

Storage
Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[7][8]

Keep containers tightly closed when not in use.[7][8]

Store in a locked cabinet or other secure area.[7][8]

Emergency Procedures and First Aid
In the event of an emergency, immediate and appropriate action is critical.

Table 3: First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC183701000&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/A2951_EU_6N.pdf
https://www.chemicalbook.com/msds/3-amino-butan-1-ol.pdf
https://www.tcichemicals.com/BE/en/sds/A2951_EU_6N.pdf
https://www.chemicalbook.com/msds/3-amino-butan-1-ol.pdf
https://www.fishersci.com/store/msds?partNumber=AC183701000&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/A2951_EU_6N.pdf
https://www.chemicalbook.com/msds/3-amino-butan-1-ol.pdf
https://www.fishersci.com/store/msds?partNumber=AC183701000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-amino-butan-1-ol.pdf
https://www.chemicalbook.com/msds/3-amino-butan-1-ol.pdf
https://und-nd.safeschoolssds.com/document/repo/49fa5769-7138-4ab8-ba73-af998dfc50af
https://www.chemicalbook.com/msds/3-amino-butan-1-ol.pdf
https://und-nd.safeschoolssds.com/document/repo/49fa5769-7138-4ab8-ba73-af998dfc50af
https://www.chemicalbook.com/msds/3-amino-butan-1-ol.pdf
https://und-nd.safeschoolssds.com/document/repo/49fa5769-7138-4ab8-ba73-af998dfc50af
https://www.chemicalbook.com/msds/3-amino-butan-1-ol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3][4][8]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[3][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][4]

[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][4][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

[8]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[3][4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][4][8]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Remove

all sources of ignition.[3][4][8]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4][8]

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, earth,

vermiculite) and place it in a suitable container for disposal.[3][7]

Experimental Protocols and Workflows
While specific experimental protocols for assays involving 3-Aminobutan-2-ol are beyond the

scope of this guide, the following diagrams illustrate logical workflows for safe handling and

emergency response.

Preparation Handling Completion

Start: Handling 3-Aminobutan-2-ol Conduct Risk Assessment Select Appropriate PPE Ensure Proper Ventilation (Fume Hood) Dispense Chemical Perform Experiment Dispose of Waste Properly Decontaminate Work Area Remove PPE End

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Aminobutan-2-ol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.tcichemicals.com/BE/en/sds/A2951_EU_6N.pdf
https://www.chemicalbook.com/msds/3-amino-butan-1-ol.pdf
https://www.fishersci.com/store/msds?partNumber=AC183701000&countryCode=US&language=en
https://und-nd.safeschoolssds.com/document/repo/49fa5769-7138-4ab8-ba73-af998dfc50af
https://www.benchchem.com/product/b1581441?utm_src=pdf-body
https://www.benchchem.com/product/b1581441?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incident Occurs

Immediate Response

Containment & Cleanup

Follow-up

Spill or Exposure

Evacuate Area (if necessary) Administer First Aid

Notify Supervisor/Emergency Services

Don Appropriate PPE

Contain Spill

Clean Up Spill

Dispose of Contaminated Materials

Complete Incident Report

Review Procedures

Click to download full resolution via product page

Caption: Logical workflow for responding to a spill or exposure incident.
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Toxicity Information
Detailed toxicological data for 3-Aminobutan-2-ol is not extensively available in public safety

documents. However, based on its GHS classification, it is considered to have acute oral

toxicity.[1][2] For a structurally related compound, 2-amino-1-butanol, the oral LD50 in rats was

determined to be approximately 1800 mg/kg body weight.[10] It is crucial to handle 3-
Aminobutan-2-ol with the assumption of significant toxicity.

Disclaimer
This document is intended as a guide and does not replace a formal risk assessment. All

personnel handling 3-Aminobutan-2-ol must be thoroughly trained in its hazards and safe

handling procedures. Always refer to the most current Safety Data Sheet (SDS) provided by the

supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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